Cas no 2138207-25-5 (6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 2138207-25-5
• MF: C₇H₃BrFNOS
• MW: 248.072222948074
• CID: 6232062
• PubChem ID: 165472692
• Update Time: 2025-05-25

6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
• EN300-1117701
• 6-Bromo-4-fluorobenzo[d]isothiazol-3(2H)-one
• 2138207-25-5
• SY300489

• Inchi： 1S/C7H3BrFNOS/c8-3-1-4(9)6-5(2-3)12-10-7(6)11/h1-2H,(H,10,11)
• InChI Key： WTMYLTCXUDVAKL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(NSC=2C=1)=O)F

Computed Properties

• Exact Mass: 246.91028g/mol
• Monoisotopic Mass: 246.91028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one

6-Bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2138207-25-5): A Comprehensive Overview

6-Bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one, identified by the CAS registry number 2138207-25-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are known for their versatile applications in drug discovery and materials science. The structure of this compound features a benzothiazole core with substituents at positions 6 and 4, namely bromine and fluorine atoms respectively. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one typically involves multi-step organic reactions, often utilizing aromatic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead molecule for drug development targeting various diseases. For instance, studies have demonstrated its activity against certain enzymes associated with neurodegenerative disorders. Additionally, its fluorescent properties make it a candidate for use in sensors and imaging agents in analytical chemistry.

The structural features of 6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one also make it a valuable building block in organic synthesis. Its ability to undergo further functionalization allows for the creation of more complex molecules with tailored properties. Recent research has highlighted its utility in constructing heterocyclic frameworks that are relevant to medicinal chemistry.

From an environmental standpoint, understanding the fate and behavior of CAS No. 2138207-25-5 is crucial for assessing its potential impact on ecosystems. Studies are ongoing to evaluate its biodegradation pathways and toxicity profiles under various conditions. These investigations are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 6-bromo-4-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2138207